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Compound of Interest

Compound Name:

4-fluoro-3-

(trifluoromethyl)benzenesulfonyl

Chloride

Cat. No.: B158790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Molecular Formula: C₇H₃ClF₄O₂S[1][2]

This technical guide provides an in-depth analysis of 4-fluoro-3-
(trifluoromethyl)benzenesulfonyl chloride, a key reagent and building block in medicinal

chemistry and organic synthesis.

Chemical and Physical Properties
This compound is a halogenated benzenesulfonyl chloride derivative characterized by the

presence of both fluorine and a trifluoromethyl group on the benzene ring. These substitutions

significantly influence its reactivity and physical properties.
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Property Value Source

CAS Number 1682-10-6 [1][2][3]

Molecular Weight 262.61 g/mol [2]

Boiling Point 276.8 ± 40.0 °C at 760 mmHg [3]

Density 1.6 ± 0.1 g/cm³ [3]

Flash Point 121.2 ± 27.3 °C [3]

Refractive Index 1.468 [3]

Synthesis and Reactivity
The synthesis of substituted benzenesulfonyl chlorides often involves chlorosulfonation of the

corresponding benzene derivative. The presence of the electron-withdrawing trifluoromethyl

group and the fluoro group influences the regioselectivity of electrophilic aromatic substitution

reactions.

Logical Workflow for Synthesis Consideration
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Caption: Generalized workflow for the synthesis of aryl sulfonyl chlorides.
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Applications in Research and Drug Development
4-Fluoro-3-(trifluoromethyl)benzenesulfonyl chloride serves as a versatile intermediate in

the synthesis of various biologically active molecules. The sulfonyl chloride moiety is a reactive

handle for introducing the substituted phenylsulfonyl group into target structures.

Synthesis of Sulfonamides: The primary application is in the preparation of sulfonamides, a

critical functional group in many pharmaceutical agents, by reaction with primary or

secondary amines.

Palladium-Catalyzed Cross-Coupling: It can be used in desulfitative arylation reactions to

form C-C bonds, for instance, in the synthesis of β-arylated thiophenes and 2,5-diarylated

pyrroles.

Intermediate for Agrochemicals and Materials Science: Its unique electronic properties make

it a valuable building block for developing new agrochemicals and fluorinated polymers.
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Caption: Role as a precursor in the synthesis of bioactive sulfonamides.

Experimental Protocols
General Procedure for the Synthesis of a Related Compound, 3-(Trifluoromethylsulfonyl)-4-

fluorobenzenesulfonyl Chloride:

A documented synthesis for a structurally similar compound, 4-fluoro-3-

(trifluoromethylsulfonyl)benzenesulfonyl chloride, provides insight into a potential synthetic

route.[4]
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Reaction Setup: 1-fluoro-2-(trifluoromethanesulfonyl)benzene (10.00 g, 43.83 mmol) is

dissolved in chlorosulfuric acid (35.00 mL).[4]

Heating: The reaction mixture is heated to 120°C for 5 hours.[4]

Quenching: After completion, the mixture is carefully poured into a mixture of crushed ice

(100 g) and water (300 mL).[4]

Extraction: The product is extracted with dichloromethane (2 x 80 mL).[4]

Washing: The combined organic layers are washed with distilled water (2 x 200 mL).[4]

Drying and Concentration: The organic phase is dried over anhydrous sodium sulfate and

concentrated under reduced pressure to yield the product.[4]

This protocol yielded 3-(trifluoromethylsulfonyl)-4-fluorobenzenesulfonyl chloride in an 88%

yield.[4]

Safety and Handling
This compound is classified as corrosive and can cause severe skin burns and eye damage. It

may also be corrosive to metals.

Handling: Use in a well-ventilated area with appropriate personal protective equipment

(PPE), including gloves, goggles, and a face shield.

Storage: Store in a cool, dry place under an inert atmosphere, away from moisture.

First Aid: In case of contact, immediately flush the affected area with copious amounts of

water. If inhaled, move to fresh air and seek immediate medical attention. If swallowed, rinse

the mouth and do not induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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